Cas no 1261483-29-7 (C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine)

• Product Name: C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine
• CAS No: 1261483-29-7
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4790055
• Update Time: 2025-06-14

C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-12-5-9(8-19)4-11(6-12)10-2-1-3-13(7-10)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： IACVWJZMJDLGHP-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Additional information on C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

Comprehensive Overview of C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261483-29-7)

The compound C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261483-29-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a biphenyl core, chloro and trifluoromethoxy substituents, and a methylamine functional group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds like C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific functional groups are designed to interact with high selectivity. The trifluoromethoxy group, in particular, is known to improve lipophilicity and membrane permeability, making this compound a candidate for blood-brain barrier (BBB) penetration studies.

From a synthetic chemistry perspective, the preparation of C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine involves multi-step organic transformations, including Suzuki-Miyaura coupling and reductive amination. These methods are widely discussed in academic and industrial settings, as they offer scalability and reproducibility. The compound's CAS No. 1261483-29-7 serves as a critical identifier for regulatory compliance and patent filings, highlighting its commercial relevance.

Environmental and safety considerations are also paramount when working with such compounds. While C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which aim to minimize waste and energy consumption during production.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential structure-activity relationships (SAR). Machine learning models trained on biphenyl derivatives often highlight the importance of the chloro and trifluoromethoxy motifs in binding affinity predictions. Such insights are invaluable for accelerating the development of novel therapeutics, a topic frequently searched by professionals in medicinal chemistry and computational biology.

Market analysts note that derivatives of C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine are increasingly featured in patent applications, particularly in the fields of neurodegenerative disease and inflammatory conditions. This reflects the compound's versatility and the pharmaceutical industry's push toward first-in-class drugs. For suppliers and manufacturers, ensuring high-purity batches of CAS No. 1261483-29-7 is essential to meet the stringent requirements of preclinical and clinical trials.

In summary, C-(5-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine represents a compelling case study in modern chemical research. Its applications span from drug development to material innovation, driven by its unique physicochemical properties. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and sustainable chemical design.